Methyl ferulate
Methyl ferulate
Trans-methylferulate is a cinnamate ester that is the methyl ester of ferulic acid. It has been isolated from Pisonia aculeata. It has a role as a plant metabolite. It is a cinnamate ester, a methyl ester and a member of guaiacols. It is functionally related to a ferulic acid.
Methyl ferulate is a natural product found in Meum athamanticum, Iris milesii, and other organisms with data available.
See also: Black Cohosh (part of).
Methyl ferulate is a natural product found in Meum athamanticum, Iris milesii, and other organisms with data available.
See also: Black Cohosh (part of).
Brand Name:
Vulcanchem
CAS No.:
2309-07-1
VCID:
VC21056288
InChI:
InChI=1S/C11H12O4/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+
SMILES:
COC1=C(C=CC(=C1)C=CC(=O)OC)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
Methyl ferulate
CAS No.: 2309-07-1
Cat. No.: VC21056288
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trans-methylferulate is a cinnamate ester that is the methyl ester of ferulic acid. It has been isolated from Pisonia aculeata. It has a role as a plant metabolite. It is a cinnamate ester, a methyl ester and a member of guaiacols. It is functionally related to a ferulic acid. Methyl ferulate is a natural product found in Meum athamanticum, Iris milesii, and other organisms with data available. See also: Black Cohosh (part of). |
|---|---|
| CAS No. | 2309-07-1 |
| Molecular Formula | C11H12O4 |
| Molecular Weight | 208.21 g/mol |
| IUPAC Name | methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C11H12O4/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+ |
| Standard InChI Key | AUJXJFHANFIVKH-GQCTYLIASA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C(=O)OC)O |
| SMILES | COC1=C(C=CC(=C1)C=CC(=O)OC)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CC(=O)OC)O |
| Appearance | Assay:≥98%A crystalline solid |
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